Cas no 12227-47-3 (Vat Red F3B)

• Product Name: Vat Red F3B
• CAS No: 12227-47-3
• MF: C₃₀H₁₆N₄O₅
• MW: 512.471846580505
• CID: 48864
• PubChem ID: 104246
• Update Time: 2025-04-18

Vat Red F3B Chemical and Physical Properties

Names and Identifiers

• Vat Red F3B
• Vat red 31
• 2,2'-(1,3,4-Oxadiazole-2,5-diyl)bis(1-aminoanthracene-9,10-dione)
• 9FJ97553YY
• 1-amino-2-[5-(1-amino-9,10-dioxoanthracen-2-yl)-1,3,4-oxadiazol-2-yl]anthracene-9,10-dione
• SCHEMBL11792528
• 12227-47-3
• AKOS003620469
• C.I.VatRed31
• NS00032535
• EINECS 258-029-1
• C.I.Vat Red 31
• Anthraquinone, 2,2'-(1,3,4-oxadiazole-2,5-diyl)bis[1-amino-
• 52591-25-0
• H11042
• 2,2'-(1,3,4-Oxadiazole-2,5-diyl)bis[1-amino-9,10-anthracenedione]
• 9,10-Anthracenedione, 2,2'-(1,3,4-oxadiazole-2,5-diyl)bis[1-amino-
• DTXSID6068771
• 9,10-Anthracenedione, 2,2'-(1,3,4-oxadiazole-2,5-diyl)bis(1-amino-
• 2,2'-(1,3,4-Oxadiazole-2,5-diyl)bis(1-aminoanthraquinone)
• 2,2'-(1,3,4-OXADIAZOLE-2,5-DIYL)BIS[1-AMINOANTHRAQUINONE]

• Inchi： 1S/C30H16N4O5/c31-23-19(11-9-17-21(23)27(37)15-7-3-1-5-13(15)25(17)35)29-33-34-30(39-29)20-12-10-18-22(24(20)32)28(38)16-8-4-2-6-14(16)26(18)36/h1-12H,31-32H2
• InChI Key： HFLBGLHPZPFPAU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C3C(C4C=CC=CC=4C(C3=C2N)=O)=O)=NN=C1C1=CC=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O

Computed Properties

• Exact Mass: 512.11200
• Monoisotopic Mass: 512.11207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 2
• Complexity: 970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159
• XLogP3: 4.7

Experimental Properties

• Density: 1.538
• Boiling Point: 873.1 °C at 760 mmHg
• Flash Point: 873.1 °C at 760 mmHg
• Refractive Index: 1.761
• PSA: 159.24000
• LogP: 5.28120